2,5-Diazolidinylurea
Overview
Description
2,5-Diazolidinylurea is a useful research compound. Its molecular formula is C4H10N4O and its molecular weight is 130.15 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antitumor Properties
2,5-Diazolidinylurea, also known as Diaziquone or AZQ, has been evaluated for its efficacy in treating recurrent primary brain tumors. Schold et al. (1984) found that AZQ led to clinical and radiographic improvement in some patients, indicating its potential as an antitumor agent (Schold, Friedman, Bjornsson, & Falletta, 1984). Additionally, Curt et al. (1983) reported limited tumor size reduction and disease stabilization in patients with high-grade gliomas treated with AZQ, highlighting its effectiveness in this patient group (Curt, Kelley, Kufta, Smith, Kornblith, Young, & Collins, 1983).
DNA Damage and Repair
King et al. (1984) studied the effects of AZQ on DNA in Chinese hamster ovary cells. They found that AZQ induced DNA strand breaks and cross-links, suggesting its role in damaging cancer cell DNA (King, Hittelman, & Loo, 1984).
Anticonvulsant Properties
Yadav et al. (2015) explored the anticonvulsant effects of a synthesized compound, DHPM-5, which may contain structural elements similar to 2,5-Diazolidinylurea. Their findings in animal models suggest potential anticonvulsant properties related to the compound's chemical structure (Yadav, Upadhyay, Panjwani, & Sachan, 2015).
Contact Sensitivity Studies
Perret and Happle (1989) studied Diazolidinylurea (DU; Germall II) as a broad-spectrum preservative and its sensitization in patients with eczemas of allergic origin. They concluded that DU could cause sensitization, indicating its impact on skin health (Perret & Happle, 1989).
Anticonvulsant Effects Against Nerve Agents
Shih, Duniho, and McDonough (2003) evaluated the efficacy of various anticonvulsants, including diazepam, against seizures induced by nerve agents. Their study provides insights into the broader context of anticonvulsant research, relevant to compounds like 2,5-Diazolidinylurea (Shih, Duniho, & McDonough, 2003).
properties
IUPAC Name |
imidazolidin-2-ylurea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H10N4O/c5-3(9)8-4-6-1-2-7-4/h4,6-7H,1-2H2,(H3,5,8,9) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJOKGKCVJCJKNJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(N1)NC(=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
130.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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